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Compound of Interest

Compound Name: STRONTIUM PHOSPHIDE

Cat. No.: B1143653 Get Quote

Welcome to the Technical Support Center. This resource provides researchers, scientists, and

drug development professionals with essential information for the safe handling of strontium
phosphide (Sr₃P₂) and methods to prevent the release of toxic phosphine (PH₃) gas.

Frequently Asked Questions (FAQs)
Q1: What is strontium phosphide and why is it hazardous?

A1: Strontium phosphide (Sr₃P₂) is a highly reactive inorganic compound.[1] It is primarily

hazardous because it reacts readily with water and acids to produce phosphine gas (PH₃),

which is highly toxic and can be fatal if inhaled.[2][3][4]

Q2: What is the chemical reaction that produces phosphine gas from strontium phosphide?

A2: Strontium phosphide reacts with water (including moisture in the air) and acids to

produce strontium hydroxide or a strontium salt, respectively, and phosphine gas.[1]

Reaction with water: Sr₃P₂(s) + 6H₂O(l) → 3Sr(OH)₂(aq) + 2PH₃(g)[1]

Reaction with acid (e.g., HCl): Sr₃P₂(s) + 6HCl(aq) → 3SrCl₂(aq) + 2PH₃(g)[1]

Q3: What are the primary methods for preventing phosphine gas release?

A3: The primary methods involve strict control of the experimental environment to exclude

moisture and the use of proper neutralization techniques for any phosphine gas that may be
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generated. This includes:

Handling strontium phosphide in an inert atmosphere, such as in a glovebox or using

Schlenk line techniques.[5][6]

Using anhydrous solvents and reagents.

Implementing a gas scrubbing system to neutralize any phosphine gas produced.

Q4: What are the appropriate storage conditions for strontium phosphide?

A4: Strontium phosphide should be stored in a tightly sealed container in a cool, dry, and

well-ventilated area, separate from acids and combustible materials. The storage area should

be equipped with a Class D fire extinguisher for metal fires. Do not use water or foam

extinguishers.

Q5: What should I do in case of a strontium phosphide spill?

A5: In the event of a spill, evacuate the area and ensure it is well-ventilated. Do not use water

to clean up the spill. Cover the spill with a dry, non-combustible material like sand or soda ash.

Collect the material in a sealed container for proper disposal. Always wear appropriate

personal protective equipment (PPE), including a respirator.
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Problem Possible Cause Solution

Foul odor (garlic or decaying

fish) detected during the

experiment.

Uncontrolled release of

phosphine gas.

Immediate Action: Evacuate

the laboratory and activate the

emergency ventilation system.

Follow-up: Review handling

procedures to identify and

rectify the source of the

moisture contamination.

Ensure all glassware is

properly dried and the inert

atmosphere is maintained.

Unexpected pressure increase

in the reaction vessel.

Generation of phosphine gas

due to residual moisture in the

apparatus or reagents.

Vent the reaction vessel

through a gas scrubber

containing an oxidizing agent

(e.g., bleach solution) to

neutralize the phosphine gas.

Re-evaluate the drying

procedure for all equipment

and reagents.

Discoloration or degradation of

the strontium phosphide solid.

Exposure to air and moisture,

leading to oxidation and

hydrolysis.

Discard the degraded material

following hazardous waste

protocols. Ensure future

handling is performed under a

strictly inert atmosphere.

Experimental Protocols
Protocol 1: Safe Handling of Strontium Phosphide in an
Inert Atmosphere (Glovebox)

Preparation:

Ensure the glovebox is purged with an inert gas (e.g., argon or nitrogen) and that the

oxygen and moisture levels are below 1 ppm.
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Place all necessary equipment, including spatulas, weighing boats, and reaction vessels,

inside the glovebox antechamber and cycle several times to remove air and moisture.

All glassware must be oven-dried at a minimum of 125°C overnight and cooled under

vacuum or in a desiccator before being introduced into the glovebox.[7][8]

Handling and Weighing:

Inside the glovebox, carefully open the container of strontium phosphide.

Use a clean, dry spatula to transfer the desired amount of the solid to a pre-tared weighing

boat.

Record the weight and promptly transfer the solid to the reaction vessel.

Reaction Setup:

Add anhydrous solvent to the reaction vessel containing the strontium phosphide.

Seal the reaction vessel before removing it from the glovebox.

If the reaction is to be performed outside the glovebox, ensure the vessel is connected to

a Schlenk line with a positive pressure of inert gas and a gas outlet connected to a

scrubber.

Protocol 2: Neutralization of Phosphine Gas using a
Sodium Hypochlorite (Bleach) Scrubber
This protocol describes the setup and operation of a laboratory-scale scrubber to neutralize

phosphine gas.

Scrubber Preparation:

Prepare a 10-15% aqueous solution of sodium hypochlorite (household bleach is a viable

option, typically around 5-8% NaOCl, and can be used directly or diluted).

Fill a gas washing bottle (bubbler) with the bleach solution, ensuring the gas dispersion

tube is submerged.
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Place a second bubbler containing mineral oil after the bleach scrubber to prevent

backflow and to monitor the gas flow rate.

Experimental Setup:

Connect the outlet of your reaction vessel (e.g., from a condenser or a needle valve) to the

inlet of the bleach scrubber using chemically resistant tubing.

Connect the outlet of the bleach scrubber to the mineral oil bubbler, and the outlet of the

mineral oil bubbler to the fume hood exhaust.

Operation:

During the reaction, any evolved phosphine gas will be directed through the bleach

solution.

The phosphine gas will be oxidized to non-toxic phosphate salts. The reaction is: 2PH₃ +

3NaOCl → 2H₃PO₃ + 3NaCl (further oxidation to phosphate may occur)

Monitor the bleach solution for any color change or precipitation, which may indicate that

the scrubbing solution is being consumed. Replace with fresh solution if necessary.

Decommissioning:

After the experiment is complete, continue to purge the system with an inert gas for at

least 30 minutes to ensure all residual phosphine has been flushed through the scrubber.

The spent bleach solution should be disposed of as hazardous waste according to your

institution's guidelines.

Quantitative Data Summary
The following table summarizes the efficiency of a phosphine gas scrubbing solution from a

patent, demonstrating the effectiveness of such systems.
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Parameter Value

Influent Phosphine Concentration 500 ppm

Total Gas Flow Rate 16 L/minute

Liquid Counterflow (Scrubber Solution) 336 mL/minute

Effluent Phosphine Concentration Not detectable

Duration of Experiment > 24 hours

Data adapted from US Patent 5527517A.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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